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Compound of Interest

Compound Name: Imipenem and cilastatin sodium

Cat. No.: B15582710 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides comprehensive,

procedural guidance for the safe use of Imipenem and cilastatin sodium, covering personal

protective equipment (PPE), operational plans, and disposal protocols. Adherence to these

guidelines will help foster a secure research environment and build a foundation of trust in

laboratory safety practices.

Personal Protective Equipment (PPE)
When handling Imipenem and cilastatin sodium, a thorough risk assessment should be

conducted to determine the appropriate level of personal protective equipment. The following

table summarizes the recommended PPE based on the potential hazards associated with the

compound.
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Hazard Category Required Personal Protective Equipment

Eye and Face Protection

Wear safety glasses with side shields or

goggles. If there is a potential for splashing, or if

working with dusty conditions, mists, or

aerosols, a face shield is required.[1][2]

Skin and Body Protection

A standard laboratory coat or work uniform

should be worn.[1][2] For tasks with a higher risk

of exposure, a Tyvek coverall may be

appropriate.[3]

Hand Protection

Chemical-resistant gloves are mandatory.

Options include latex or neoprene gloves.[3] It is

good practice to double-glove, especially during

compounding, administration, and disposal.

Respiratory Protection

If working in an area with inadequate ventilation,

or where dust, mists, or aerosols may be

generated, approved respiratory protection

should be worn.[1][2] A filter system such as an

FFP2 respirator is a suitable option.[3] For

situations with potential for uncontrolled release

or unknown exposure levels, a positive pressure

air-supplied respirator is recommended.[2]

Hazard Identification and Mitigation
Imipenem and cilastatin sodium present several potential hazards that necessitate careful

handling and adherence to safety protocols.

Primary Hazards:

Serious Eye Irritation: The compound can cause significant irritation upon contact with the

eyes.[1][2]

Respiratory Sensitization: Inhalation of dust or aerosols may lead to allergy or asthma-like

symptoms.[1][2][3]
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Reproductive Toxicity: The substance is suspected of damaging the unborn child.[1][2]

Combustible Dust: Fine particles of the compound can form explosive mixtures in the air.[1]

[2]

The following diagram illustrates the logical relationship between these hazards and the

corresponding protective measures.

Potential Hazards Protective Measures

Serious Eye Irritation Safety Goggles / Face Shieldprevents

Respiratory Sensitization Respirator (FFP2)prevents inhalation

Reproductive Toxicity Gloves & Lab Coatminimizes exposure

Combustible Dust Ventilation & Groundingmitigates

Click to download full resolution via product page

Caption: Hazard mitigation workflow for Imipenem and cilastatin sodium.

Quantitative Data
The following tables provide a summary of available quantitative data for Imipenem and
cilastatin sodium.

Toxicological Data
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Test Species Route Result Component

LD50 Rat Oral 8,000 mg/kg Cilastatin

LD50 Mouse Oral 8,000 mg/kg Cilastatin

LD50 Mouse Oral >10,000 mg/kg Imipenem

LD50 Rat Intravenous >2,000 mg/kg Imipenem

LC50 (48 hours) Daphnia magna - >100 mg/L
Imipenem

Monohydrate

EC50 (48 hours) Daphnia Magna - 29,700 mg/L
Cilastatin

Sodium

Physicochemical Properties

Property Value

Appearance White to off-white powder

pH (reconstituted solution) 6.5 - 8.5[3]

Water Solubility 10 mg/mL[3]

Other Solubilities
Slightly soluble in methanol; practically insoluble

in ethanol, dimethylformamide, and DMSO.[3]

Boiling Point (at 760 mmHg)
Imipenem monohydrate: 567.3 °C; Cilastatin

sodium: 655 °C[3]

Flash Point Imipenem monohydrate: 296.9 °C[3]

Decomposition Temperature
Imipenem monohydrate: 97 °C; Cilastatin

sodium: starts at 194 °C[3]

Explosive Limits (Lower Explosive Limit)
Imipenem monohydrate: 40 g/m³; Cilastatin

sodium: 150 g/m³[3]
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A common procedure in the laboratory is the reconstitution of the powdered form of Imipenem
and cilastatin sodium for use in experiments. The following is a detailed methodology for this

process, incorporating necessary safety measures.

Protocol: Reconstitution of Imipenem and Cilastatin Sodium for In Vitro Assays

Objective: To safely and accurately prepare a stock solution of Imipenem and cilastatin
sodium for experimental use.

Materials:

Imipenem and cilastatin sodium powder

Appropriate sterile solvent (e.g., sterile water for injection, saline, or a specified buffer)

Sterile volumetric flasks and pipettes

Vortex mixer

Analytical balance

Personal Protective Equipment (as specified above)

Procedure:

Preparation: Don all required PPE, including a lab coat, double gloves, and safety goggles.

Perform all manipulations within a certified chemical fume hood or a biological safety cabinet

to minimize inhalation exposure.

Weighing: Accurately weigh the desired amount of Imipenem and cilastatin sodium
powder using an analytical balance.

Dissolution:

Carefully transfer the weighed powder into a sterile volumetric flask.

Add a small amount of the chosen sterile solvent to the flask.
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Gently swirl the flask or use a vortex mixer at a low setting to dissolve the powder.

Sonication for a short duration (not exceeding 1 minute) can be used to aid dissolution.

Dilution to Final Volume: Once the powder is completely dissolved, add the solvent to the

final desired volume as indicated by the volumetric flask's calibration mark.

Mixing: Cap the flask securely and invert it several times to ensure a homogenous solution.

Labeling and Storage: Clearly label the container with the compound name, concentration,

date of preparation, and your initials. Store the solution as recommended by the

manufacturer, typically at refrigerated temperatures (2-8 °C) for short-term storage. For

longer-term storage, consult the product's stability data.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Operational Workflow:

The following diagram outlines the standard operational workflow for handling Imipenem and
cilastatin sodium, from preparation to disposal.
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Caption: Standard operational workflow for Imipenem and cilastatin sodium.
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Spill Management:

In the event of a spill, follow these steps:

Evacuate and Secure: Immediately alert others in the area and evacuate if necessary.

Restrict access to the spill area.

Don PPE: Wear appropriate PPE, including respiratory protection, before attempting to clean

the spill.

Containment: For solid spills, gently cover with a damp cloth or absorbent material to prevent

dust from becoming airborne. For liquid spills, surround the area with absorbent material.

Cleanup:

Carefully sweep or scoop up the spilled material and place it in a clearly labeled, sealed

container for hazardous waste. Avoid creating dust.

Clean the spill area with a suitable decontaminating solution, followed by water.

Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste.

Disposal Plan:

All waste containing Imipenem and cilastatin sodium, including unused product,

contaminated labware, and cleaning materials, must be disposed of as hazardous chemical

waste.

Segregation: Collect all waste in designated, clearly labeled, and sealed containers. Do not

mix with other waste streams unless explicitly permitted by your institution's environmental

health and safety (EHS) office.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company,

following all local, state, and federal regulations. Do not dispose of this material down the

drain or in the regular trash.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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